Cas no 1552228-01-9 (5-(propan-2-yl)aminopyridine-2-carbonitrile)

• Product Name: 5-(propan-2-yl)aminopyridine-2-carbonitrile
• CAS No: 1552228-01-9
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 5938154
• PubChem ID: 115487386
• Update Time: 2025-06-09

5-(propan-2-yl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 5-[(1-methylethyl)amino]-
• 5-(propan-2-yl)aminopyridine-2-carbonitrile
• 5-[(propan-2-yl)amino]pyridine-2-carbonitrile
• EN300-1274103
• SCHEMBL17108543
• 1552228-01-9

• Inchi： 1S/C9H11N3/c1-7(2)12-9-4-3-8(5-10)11-6-9/h3-4,6-7,12H,1-2H3
• InChI Key： NGEBXIZMRNKTIV-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(NC(C)C)C=C1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 325.7±27.0 °C(Predicted)
• pka: 0.98±0.33(Predicted)

Additional information on 5-(propan-2-yl)aminopyridine-2-carbonitrile

5-(Propan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1552228-01-9): An Overview and Recent Developments

5-(Propan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1552228-01-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as isopropylaminopyridine-2-carbonitrile, is characterized by its unique structural features, which include a pyridine ring, a cyano group, and an isopropylamine substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-(propan-2-yl)aminopyridine-2-carbonitrile can be represented as C₉H₁₃N₃. The pyridine ring, a six-membered aromatic heterocycle, is a common motif in many bioactive molecules due to its ability to form hydrogen bonds and participate in π-stacking interactions. The cyano group, on the other hand, is known for its electron-withdrawing properties and can influence the compound's electronic distribution and reactivity. The isopropylamine substituent adds further complexity by introducing a basic amine group, which can interact with various biological targets.

Recent studies have highlighted the potential of 5-(propan-2-yl)aminopyridine-2-carbonitrile in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes or proteins.

In addition to its antiviral properties, 5-(propan-2-yl)aminopyridine-2-carbonitrile has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by modulating specific signaling pathways. The selective cytotoxicity observed in these studies suggests that 5-(propan-2-yl)aminopyridine-2-carbonitrile and its derivatives may have therapeutic potential in treating various types of cancer.

The pharmacokinetic properties of 5-(propan-2-yl)aminopyridine-2-carbonitrile have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate to high, and it shows good stability in plasma and liver microsomes. These characteristics are essential for ensuring that the compound can effectively reach its intended biological targets.

To further enhance the therapeutic potential of 5-(propan-2-yl)aminopyridine-2-carbonitrile, researchers are actively exploring structure-activity relationship (SAR) studies to identify optimal derivatives with improved potency and selectivity. Computational methods, such as molecular docking and molecular dynamics simulations, are being employed to predict the binding modes of these derivatives to their target proteins. This approach helps in designing more effective analogs with reduced side effects.

In conclusion, 5-(propan-2-yl)aminopyridine-2-carbonitrile (CAS No. 1552228-01-9) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.